Cas no 1228362-74-0 (5-Methyl-4-nitro-2H-pyrazole-3-carboxylic Acid Amide)

• Product name: 5-Methyl-4-nitro-2H-pyrazole-3-carboxylic Acid Amide
• CAS No: 1228362-74-0
• MF: C₅H₆N₄O₃
• MW: 170.126
• CID: 2854369
• PubChem ID: 219738

5-Methyl-4-nitro-2H-pyrazole-3-carboxylic Acid Amide Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-4-nitro-2H-pyrazole-3-carboxylic Acid Amide
• NSC-1407
• FAA33436
• G30431
• 5-methyl-4-nitro-2h-pyrazole-3-carboxamide
• MWTOSFMGNUDEHY-UHFFFAOYSA-N
• AKOS000281176
• 3-methyl-4-nitropyrazole-5-carboxamide
• 5334-36-1
• 1228362-74-0
• 5-METHYL-4-NITRO-2H-PYRAZOLE-3-CARBOXYLIC ACID AMIDE
• EN300-87264
• CS-0360822
• 5(OR 3)-METHYL-4-NITRO-PYRAZOLE-3(OR 5)-CARBOXAMIDE
• 3-methyl-4-nitro-1H-pyrazole-5-carboxamide
• DTXSID70277267
• NSC1407
• MFCD11845721
• AS-5829
• 5-Methyl-4-nitro-1H-pyrazole-3-carboxylic acid amide
• SCHEMBL4038271

• Inchi： InChI=1S/C5H6N4O3/c1-2-4(9(11)12)3(5(6)10)8-7-2/h1H3,(H2,6,10)(H,7,8)
• InChI Key： MWTOSFMGNUDEHY-UHFFFAOYSA-N
• SMILES： Cc1c(c(n[nH]1)C(=O)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 170.04399007Da
• Monoisotopic Mass: 170.04399007Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 118Ų
• XLogP3: -0.3

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 371.2±42.0 °C at 760 mmHg
• Flash Point: 178.3±27.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

5-Methyl-4-nitro-2H-pyrazole-3-carboxylic Acid Amide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-Methyl-4-nitro-2H-pyrazole-3-carboxylic Acid Amide

Comprehensive Guide to 5-Methyl-4-nitro-2H-pyrazole-3-carboxylic Acid Amide (CAS No. 1228362-74-0)

5-Methyl-4-nitro-2H-pyrazole-3-carboxylic Acid Amide (CAS No. 1228362-74-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, belonging to the pyrazole family, is characterized by its unique molecular structure featuring a methyl group, a nitro substituent, and a carboxylic acid amide functional group. Researchers and industry professionals are increasingly interested in this molecule due to its potential applications in drug discovery and material science.

The chemical properties of 5-Methyl-4-nitro-2H-pyrazole-3-carboxylic Acid Amide make it a valuable intermediate in synthetic chemistry. Its nitro group offers reactivity that can be leveraged in various transformations, while the carboxylic acid amide moiety provides hydrogen-bonding capabilities, enhancing its utility in molecular design. Recent studies have explored its role in the development of novel heterocyclic compounds, which are crucial in medicinal chemistry for creating bioactive molecules.

In the pharmaceutical sector, 5-Methyl-4-nitro-2H-pyrazole-3-carboxylic Acid Amide is being investigated for its potential as a building block in the synthesis of small-molecule inhibitors. These inhibitors target specific enzymes or proteins involved in disease pathways, making them promising candidates for therapeutic applications. The compound's structural features align with current trends in fragment-based drug discovery, where researchers focus on optimizing smaller molecular fragments to enhance binding affinity and selectivity.

Another emerging application of 5-Methyl-4-nitro-2H-pyrazole-3-carboxylic Acid Amide is in the field of agrochemicals. Its pyrazole core is a common motif in pesticides and herbicides, and modifications to its structure can lead to compounds with improved efficacy and environmental safety. With growing concerns about sustainable agriculture, researchers are exploring derivatives of this compound to develop next-generation crop protection agents.

The synthesis of 5-Methyl-4-nitro-2H-pyrazole-3-carboxylic Acid Amide typically involves multi-step organic reactions, starting from readily available precursors. Key steps often include nitration, amination, and cyclization processes, which require careful optimization to achieve high yields and purity. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm the structure and purity of the final product.

From a commercial perspective, the demand for 5-Methyl-4-nitro-2H-pyrazole-3-carboxylic Acid Amide is driven by its versatility in research and development. Suppliers and manufacturers are increasingly offering this compound to meet the needs of academic institutions, pharmaceutical companies, and agrochemical firms. Quality control and regulatory compliance are critical factors in its production, ensuring that it meets the standards required for scientific and industrial use.

In summary, 5-Methyl-4-nitro-2H-pyrazole-3-carboxylic Acid Amide (CAS No. 1228362-74-0) represents a valuable tool in modern chemistry. Its applications span drug discovery, agrochemical development, and material science, making it a compound of interest for researchers worldwide. As the scientific community continues to explore its potential, this molecule is poised to play a significant role in advancing innovation across multiple industries.